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Compound Name: Semicarbazide hydrochloride

Cat. No.: B7766094 Get Quote

Introduction: Semicarbazide hydrochloride (CAS No. 563-41-7) is a versatile and essential

chemical intermediate widely utilized in pharmaceutical synthesis, analytical chemistry, and

various research applications.[1][2] As the hydrochloride salt of semicarbazide, it presents as a

stable, water-soluble white crystalline solid.[2][3][4] Its primary utility stems from its reactivity

with carbonyl compounds, making it an invaluable reagent for the identification and

derivatization of aldehydes and ketones.[1][3][5] This guide provides an in-depth overview of its

core properties, experimental protocols, and key applications for professionals in drug

development and scientific research.

Core Physical and Chemical Properties
Semicarbazide hydrochloride is an organic salt with well-defined physicochemical

characteristics.[4] It is typically encountered as an odorless, white to off-white crystalline

powder.[1][6]

Table 1: Physicochemical Properties of Semicarbazide Hydrochloride
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Property Value Reference(s)

Molecular Formula CH₅N₃O · HCl [7]

Molecular Weight 111.53 g/mol [1][8]

Melting Point
173 - 178 °C (with

decomposition)
[1][6][9]

Appearance
White to off-white crystalline

solid/powder
[1][3][6]

pH ~1.5 (100 g/L in H₂O at 20°C) [3][7]

pKa 10.8 [8]

Density ~1.286 g/cm³

Bulk Density ~740 kg/m ³ [7]

Vapor Pressure <0.1 hPa (at 25°C) [7]

LogP (Octanol/Water) -2.75 [10]

CAS Number 563-41-7 [1][7]

Solubility and Stability
Proper storage and solvent selection are critical for the effective use of semicarbazide
hydrochloride.

Table 2: Solubility and Stability Data
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Parameter Information Reference(s)

Solubility in Water Soluble; 100 g/L at 15°C. [1][3][11]

Solubility in Organic Solvents

Moderately soluble in polar

organic solvents like ethanol

and methanol.

[4]

Stability
Stable under recommended

storage conditions.
[3][12]

Storage Conditions

Store in a dry, cool, and well-

ventilated place at +15°C to

+25°C. Keep container tightly

closed and protect from

moisture.

[3][7][13]

Incompatibilities

Incompatible with strong

oxidizing agents and strong

bases.

[3][12]

Core Reactivity: Semicarbazone Formation
The most prominent chemical property of semicarbazide hydrochloride is its reaction with

aldehydes and ketones to form semicarbazones.[2][14] This condensation reaction serves as a

classical method for the identification and purification of carbonyl compounds, as the resulting

semicarbazones are typically crystalline solids with sharp, characteristic melting points.[3][14]

The reaction involves the nucleophilic attack of the terminal primary amine group of

semicarbazide on the electrophilic carbonyl carbon.[5]

This reactivity is fundamental to its role as an intermediate in the synthesis of pharmaceuticals,

such as nitrofuran antibacterials, and other heterocyclic compounds.[1][2][14]

Experimental Protocols
Synthesis of Semicarbazide Hydrochloride
A common laboratory-scale synthesis involves the reaction of urea with hydrazine hydrate,

followed by acidification with hydrochloric acid.[15][16][17]
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Materials: Urea (60g), 80% hydrazine hydrate (100 mL), concentrated hydrochloric acid,

methanol.

Procedure:

Combine 60g of urea and 100 mL of 80% hydrazine hydrate in a 500 mL flask equipped

with a reflux condenser. Caution: Hydrazine is highly toxic; this procedure must be

performed in a chemical fume hood.[16]

Heat the mixture at reflux for 3 hours. Ammonia gas is evolved during the reaction.[16]

After reflux, reconfigure the apparatus for vacuum distillation and heat the flask in a 70-

90°C water bath to remove unreacted water and hydrazine.[16]

Dissolve the resulting solid residue in a minimal amount of hot methanol.

Slowly add concentrated hydrochloric acid to the methanol solution under constant stirring

in the fume hood until the solution is acidic.[16]

Cool the solution in an ice bath to precipitate semicarbazide hydrochloride.[16]

Collect the white crystalline product by vacuum filtration using a Büchner funnel.[16]

Wash the crystals twice with cold methanol and dry under vacuum at 60°C.[16]

Purification by Recrystallization
For higher purity, the synthesized product can be recrystallized.

Materials: Crude semicarbazide hydrochloride, 75% aqueous ethanol.

Procedure:

Dissolve the crude semicarbazide hydrochloride in a minimum amount of hot 75%

aqueous ethanol.

Allow the solution to cool slowly to room temperature to form crystals.

Further cool the flask in an ice bath to maximize crystal formation.
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Collect the purified crystals by vacuum filtration.

Dry the crystals under vacuum over a desiccant such as calcium sulfate.[3][4]

Characterization by Spectroscopy (General Protocol)
Infrared (IR) Spectroscopy:

Prepare a sample by mixing a small amount of dry semicarbazide hydrochloride with

dry potassium bromide (KBr).

Press the mixture into a thin, transparent pellet using a hydraulic press.

Acquire the IR spectrum using an FTIR spectrometer. Key vibrational bands are expected

around 3500 cm⁻¹ and 700 cm⁻¹.[3][4]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Dissolve an accurately weighed sample of semicarbazide hydrochloride in a suitable

deuterated solvent, such as Deuterium Oxide (D₂O) or DMSO-d₆.

Transfer the solution to an NMR tube.

Acquire ¹H NMR and ¹³C NMR spectra using a high-field NMR spectrometer.[18][19] The

resulting spectra can be used to confirm the molecular structure.

Semicarbazone Formation from a Ketone (e.g., Acetone)
This protocol demonstrates the primary use of semicarbazide hydrochloride as a derivatizing

agent.

Materials: Semicarbazide hydrochloride, sodium acetate, acetone, water, ethanol.

Procedure:

Dissolve 1.0 g of semicarbazide hydrochloride and 1.5 g of sodium acetate in 10 mL of

water. The sodium acetate acts as a buffer to neutralize the HCl and free the

semicarbazide base.
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In a separate flask, dissolve 0.5 mL of acetone in 5 mL of ethanol.

Add the acetone solution to the semicarbazide solution and stir.

If a precipitate does not form immediately, warm the mixture gently for a few minutes and

then cool in an ice bath.

Collect the crystalline acetone semicarbazone product by vacuum filtration.

Wash the crystals with a small amount of cold water and allow them to air dry.

The melting point of the derivative can then be determined for identification purposes.

Visualization of Core Reaction Workflow
The following diagram illustrates the logical workflow for the acid-catalyzed formation of a

semicarbazone from an aldehyde or ketone, a cornerstone reaction for this reagent.

Semicarbazide HCl
+ Aldehyde/Ketone

Add Buffer
(e.g., NaOAc)

Generate Free
Semicarbazide

 Neutralizes HCl Nucleophilic Attack
on Carbonyl Carbon

Carbinolamine
Intermediate

Dehydration
(Loss of H₂O)

Crystalline
Semicarbazone

Click to download full resolution via product page

Caption: Workflow for the formation of a semicarbazone derivative.

Biological Activity and Safety Considerations
Biological Activity
Semicarbazide and its derivatives (semicarbazones) have been noted for possessing antiviral,

anti-infective, and antineoplastic properties, which are thought to arise from their ability to bind

with cellular copper or iron.[14] It is also known as a metabolite of the veterinary drug

nitrofurazone.[3][8] Some studies propose that its mechanism of action may involve binding to

cytosine residues in RNA and DNA.[3][4]

Safety and Handling
Semicarbazide hydrochloride is toxic if swallowed and causes serious eye damage.[1][7][20]

It is also suspected of damaging fertility or the unborn child.[1][7]
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Personal Protective Equipment (PPE): Always handle with appropriate PPE, including

chemical-resistant gloves (e.g., nitrile rubber), safety goggles with side protection, and a lab

coat.[1][20][21] Work should be conducted in a well-ventilated area or under a chemical fume

hood.[1][21]

Handling: Avoid dust formation and inhalation.[20] Do not ingest or allow contact with skin

and eyes.[1] Wash hands thoroughly after handling.[21]

First Aid: In case of eye contact, rinse cautiously with water for several minutes.[20][21] If

swallowed, call a poison center or doctor immediately.[20][21] If inhaled, move the person to

fresh air.[21]

Storage: Store locked up in a designated, secure area.[20]

Conclusion:

Semicarbazide hydrochloride is a fundamental reagent with significant utility in both synthetic

and analytical chemistry. Its well-characterized properties and predictable reactivity with

carbonyls make it an indispensable tool for drug development professionals and researchers. A

thorough understanding of its properties, handling requirements, and experimental applications

is crucial for its safe and effective use in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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